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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247

An In-depth Technical Guide to
Tetradecahydroanthracene

This guide provides a detailed overview of the chemical properties of
Tetradecahydroanthracene, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

Tetradecahydroanthracene, also known as perhydroanthracene, is a saturated tricyclic
hydrocarbon.[1][2][3][4] Its fundamental chemical identifiers are summarized below.

Property Value Source

PubChem[1], US EPA[5],
NIST[2][3][6]

Chemical Formula Ci4H2a

Molecular Weight 192.34 g/mol PubChem[1], US EPA[5]
Alternate Molecular Weight 192.3404 g/mol NIST[2][3][6]

PubChem([1], US EPA[5],
CAS Number 6596-35-6

NIST[2][3]
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Physicochemical Properties

The physical and chemical properties of tetradecahydroanthracene are essential for its
application in research and development.

Property Value Unit

Density 0.914 g/lcm3[7]

Boiling Point 273.7 °C at 760 mmHg[7]
Flash Point 105.1 °C[7]

LogP 4.393 [7]

Chemical Identification and Structure

The relationship between the common name, chemical formula, and molecular weight is
fundamental to the identification of this compound.

[ )M»@ has molecular weight {45 3 g/mol

Click to download full resolution via product page

Chemical Identity of Tetradecahydroanthracene

Note on Experimental Protocols and Signaling Pathways: Currently, publicly available literature
does not provide specific, detailed experimental protocols for the synthesis or analysis of
tetradecahydroanthracene, nor does it describe any associated signaling pathways.
Therefore, these sections are not included in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428247#chemical-formula-and-molecular-weight-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6596356&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6596356
https://www.chemeo.com/cid/37-245-9/Anthracene-tetradecahydro
https://www.chemeo.com/cid/37-245-9/Anthracene-tetradecahydro
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/143925
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1755197&Mask=8
https://www.chemsrc.com/en/cas/6596-35-6_417021.html
https://www.benchchem.com/product/b3428247#chemical-formula-and-molecular-weight-of-tetradecahydroanthracene
https://www.benchchem.com/product/b3428247#chemical-formula-and-molecular-weight-of-tetradecahydroanthracene
https://www.benchchem.com/product/b3428247#chemical-formula-and-molecular-weight-of-tetradecahydroanthracene
https://www.benchchem.com/product/b3428247#chemical-formula-and-molecular-weight-of-tetradecahydroanthracene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3428247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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